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ND-336 ND-336 ND-336 is a selective inhibitor of the gelatinases matrix metalloproteinase-2 (MMP-2) and MMP-9, as well as MMP-14 (Kis = 85, 150, and 120 nM, respectively). It has minimal effect on other MMPs. ND-336 accelerates diabetic wound healing in mice by lowering inflammation and by enhancing angiogenesis and re-epithelialization of the wound.
Brand Name: Vulcanchem
CAS No.: 1807453-83-3
VCID: VC0161892
InChI: InChI=1S/C16H17NO3S2.ClH/c17-9-12-1-3-13(4-2-12)20-14-5-7-16(8-6-14)22(18,19)11-15-10-21-15;/h1-8,15H,9-11,17H2;1H
SMILES: C1C(S1)CS(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)CN.Cl
Molecular Formula: C16H17NO3S2 • HCl
Molecular Weight: 371.9

ND-336

CAS No.: 1807453-83-3

Reference Standards

VCID: VC0161892

Molecular Formula: C16H17NO3S2 • HCl

Molecular Weight: 371.9

ND-336 - 1807453-83-3

CAS No. 1807453-83-3
Product Name ND-336
Molecular Formula C16H17NO3S2 • HCl
Molecular Weight 371.9
IUPAC Name [4-[4-(thiiran-2-ylmethylsulfonyl)phenoxy]phenyl]methanamine;hydrochloride
Standard InChI InChI=1S/C16H17NO3S2.ClH/c17-9-12-1-3-13(4-2-12)20-14-5-7-16(8-6-14)22(18,19)11-15-10-21-15;/h1-8,15H,9-11,17H2;1H
Standard InChIKey DRGIZFGSEKSFIC-UHFFFAOYSA-N
SMILES C1C(S1)CS(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)CN.Cl
Description ND-336 is a selective inhibitor of the gelatinases matrix metalloproteinase-2 (MMP-2) and MMP-9, as well as MMP-14 (Kis = 85, 150, and 120 nM, respectively). It has minimal effect on other MMPs. ND-336 accelerates diabetic wound healing in mice by lowering inflammation and by enhancing angiogenesis and re-epithelialization of the wound.
Synonyms 4-[4-[(2-thiiranylmethyl)sulfonyl]phenoxy]-benzenemethanamine, monohydrochloride
Reference 1.Gao, M.,Nguyen, T.T.,Suckow, M.A., et al. Acceleration of diabetic wound healing using a novel protease-anti-protease combination therapy. Proc.Nat.Acad.Sci.USA 112(49), (2015).
PubChem Compound 132285189
Last Modified Nov 11 2021
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